![molecular formula C29H26O7 B025086 Marchantin J CAS No. 107110-23-6](/img/structure/B25086.png)
Marchantin J
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Overview
Description
Marchantin J is a natural product that is extracted from the liverwort plant, Marchantia polymorpha. It is a macrocyclic bisbibenzyl compound that has been found to have various biological activities, including anticancer, antifungal, antiviral, and anti-inflammatory properties. The unique structure of this compound, along with its diverse biological activities, has led to extensive research on its synthesis, mechanism of action, and potential applications in scientific research.
Scientific Research Applications
1. Cancer Research
Marchantin compounds, including Marchantin J, have been extensively studied for their potential in cancer research. For instance, studies have shown that Marchantin M, a related compound, acts as a novel inhibitor of the proteasome, inducing autophagic cell death in prostate cancer cells. This was demonstrated through its ability to inhibit proteasome activities and induce endoplasmic reticulum stress, leading to autophagy activation. These findings highlight the potential of Marchantin compounds in cancer chemotherapy (Jiang et al., 2013).
2. Antioxidant Properties
Marchantin H, closely related to this compound, has shown significant antioxidant activity. It inhibits lipid peroxidation, scavenges free radicals, and possesses protective effects against peroxidative damage. This suggests its potential utility as a natural antioxidant in various applications (Hsiao et al., 1996).
3. Antimicrobial and Anti-inflammatory Activities
Marchantin compounds also exhibit antimicrobial and anti-inflammatory properties. Studies have found that they can inhibit key enzymes in the arachidonic acid cascade, suggesting their potential as anti-inflammatory agents. Their ability to inhibit cyclooxygenase and 5-lipoxygenase, as well as their antioxidant properties, contribute to these effects (Schwartner et al., 1995).
4. Anti-melanoma Properties
Research on Marchantin A, a compound similar to this compound, has revealed its cytotoxic effects against melanoma cells. It has shown potential as a therapeutic agent in skin cancer treatment, indicating a broader spectrum of anticancer activities among Marchantin compounds (Gaweł-Bęben et al., 2019).
5. Antiviral Activities
Marchantins have been identified for their potential anti-influenza activity. They have shown inhibitory effects against influenza A virus in vitro, highlighting their potential as novel anti-influenza agents. This expands the therapeutic applications of Marchantin compounds in antiviral research (Iwai et al., 2011).
properties
CAS RN |
107110-23-6 |
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Molecular Formula |
C29H26O7 |
Molecular Weight |
486.5 g/mol |
IUPAC Name |
8-methoxy-2,15-dioxapentacyclo[22.2.2.13,7.110,14.016,21]triaconta-1(26),3(30),4,6,10(29),11,13,16(21),17,19,24,27-dodecaene-4,5,17,18-tetrol |
InChI |
InChI=1S/C29H26O7/c1-34-25-14-18-3-2-4-22(13-18)36-29-19(9-12-23(30)28(29)33)8-5-17-6-10-21(11-7-17)35-26-16-20(25)15-24(31)27(26)32/h2-4,6-7,9-13,15-16,25,30-33H,5,8,14H2,1H3 |
InChI Key |
OTBAZAYHHTYKFG-UHFFFAOYSA-N |
SMILES |
COC1CC2=CC(=CC=C2)OC3=C(CCC4=CC=C(C=C4)OC5=CC1=CC(=C5O)O)C=CC(=C3O)O |
Canonical SMILES |
COC1CC2=CC(=CC=C2)OC3=C(CCC4=CC=C(C=C4)OC5=CC1=CC(=C5O)O)C=CC(=C3O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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